Polyurethanes, one of the most used polymers worldwide, are strongly dependent of non-renewable fossil resources. Thus, boosting the production of new polyurethanes based on more sustainable raw materials is crucial to move towards the footwear industry decarbonisation. The aim of this study is to synthesise and characterise reactive hotmelt polyurethanes from biomass and CO2-based polyols as bioadhesives for the footwear industry. The influence of biobased polyols on the polyurethane structure, and therefore, on their final properties was analysed by different experimental techniques such us Fourier transform infrared spectroscopy (FTIR), Differential scanning calorimetry (DSC), Thermogravimetric analysis (TGA), Melting viscosity, Softening temperature and T-peel strength test, in order to assess their viability for the upper to sole bonding process. The results obtained indicated that the incorporation of different amounts of the biobased polyols produces changes in the structure and final performance of the polyurethanes. Therefore, adhesion test carried out by the T-peel test 72 h after the upper -to- sole bonding of the sustainable adhesives show high final adhesion values. These sustainable raw materials provide polyurethane adhesives with additional beneficial non-toxicity and sustainable characteristics, without harming their properties during their useful life.

It would not be an exaggeration to say that adhesive joints have been an essential part of the construction industry for several decades now. However, a substantial disadvantage of bonded joints are the very strict requirements for adherence to the technological procedures defined by the manufacturers of assembly systems. Even a slight deviation from the recommended application steps can have a significant effect on the integrity of the entire system. In the research, five of the most common types of failure to comply with technological procedures in the realization of facade cladding were selected. The aim of the research project was to determine the extent to which a failure to adhere to technological procedures during facade construction can influence the effectiveness of the bonded joint. In construction practice, it is quite common during the implementation of a project that there are failures to comply with multiple requirements, or deviations from the prescribed procedures. For this reason, not only individual types of failure to comply with technological procedures were tested, but also their combinations. Altogether, 31 combinations of selected types of failure to comply with technological procedures were tested on one type of cladding. The adhesive joint was tested for shear strength and the adhesion of the adhesive to the substrate on a total of 352 samples. The results of the tests clearly confirm the hypothesis that failure to comply with technological procedures has a significant effect on the effectiveness of bonded joints. It is mainly the different combinations of failure to comply with technological procedures where the bonded joint loses effectiveness in the order of tens of percentage points.

With the increasing use of structures with adhesive bonds at the industrial level, several authors in the last decades have been conducting studies concerning the behaviour and strength of adhesive joints. Between the available strength prediction methods, cohesive zone models, which have shown good results, are particularly relevant. This work consists of a validation of cohesive laws in traction and shear, estimated by the application of the direct method, in the strength prediction of joints under a mixed-mode loading. In this context, scarf joints with different scarf angles (α) and adhesives of different ductility were tested. Pure-mode cohesive laws served as the basis for the creation of simplified triangular, trapezoidal and exponential laws for all adhesives. Their validation was accomplished by comparing the numerical maximum load (Pm) predictions with the experimental results. An analysis of peel (σ) and shear (τ) stresses in the adhesive layer was also performed to understand the influence of stresses on Pm. The use of the direct method allowed obtaining very precise Pm predictions. For the geometric and material conditions considered, this study has led to the conclusion that no significant Pm errors are incurred by the choice of a less appropriate law or by uncoupling the loading modes.

This study aimed to identify diagnosis and restorative practices of non-carious cervical lesions (NCCLs) by a group of Brazilian dentists from the State of Rio de Janeiro. After ethical approval, a questionnaire was sent for a group of dentists registered at the Regional Council of Dentistry of the State of Rio de Janeiro (CRO-RJ, Brazil) and the answers were collected in a period of 15 days. The questionnaire considered training experience and attendance profile, diagnostic attitudes and restorative practices for direct restorations of NCCLs. The data were presented in a descriptive way and Chi-square tests (95% significance) were used to verify possible relations between dentists training/attendance profiles and NCCLs diagnosis/restorative attitudes. Most part of dentists considered the etiology as multifactorial and seek to distinguish the different types of NCCL, but only a minority respond to use auxiliary methods for diagnosis. Cotton-roll is the most used method for moisture control and 51.6% do not use gingival retraction/separation techniques. Two-step total-etch adhesive systems and hybrid/microhybrid composite resins were the most commonly refereed materials for direct restorations. Only 8.3% considered that restorations can last for a period of more than 5 years in clinical service. There was significant relation between remuneration and the type of isolation (p = 0.038) and also with gingival retraction/separation techniques (p = 0.043). It can be concluded that (a) the majority of the respondents revealed to seek distinguishes among the different types of NCCLs, but only a minority use auxiliary methods to diagnosis; (b) the form of remuneration influence the attitudes regarding the isolation method; (c) the two-step total-etch adhesive systems are the most used to restore NCCLs, (d) and that for the most part of the respondents the restorations of NCCLs made with resin composites do not last for more than 5 years.

The purpose of this study was to investigate whether different surface treatments, executed before and after the sintering process, affect the surface characteristics (roughness and morphology) and shear bond strength of computer-aided design–computer-aided manufacturing (CAD–CAM) milled zirconia luted with self-adhesive resin cement onto human dentin. Sixty-four rectangular zirconia slabs (6 × 8.5 × 2.3 mm thickness) were prepared using the CAD–CAM system and randomly distributed into two groups according to the moment of treatment, before and after sintering, and four subgroups according to the surface treatment (n = 8): C (untreated; control), AO (aluminum oxide air abrasion), GB (glass beads air abrasion), and HA (etching with hydrofluoric acid). The samples were evaluated using a confocal laser microscope to assess the surface roughness and morphology. For the shear bond strength test, the milled zirconia was cemented onto dentin slabs using self-adhesive resin cement and submitted to the test in a universal testing machine. Data were submitted to a two-way ANOVA and Tukey test (p  中文翻译： 粘在人牙本质上的CAD-CAM研磨氧化锆陶瓷的表面形貌和结合强度：烧结前后的表面处理效果 这项研究的目的是研究在烧结过程之前和之后进行的不同表面处理是否会影响铣削的计算机辅助设计-计算机辅助制造（CAD-CAM）的表面特性（粗糙度和形态）和剪切粘结强度。氧化锆用自粘树脂胶粘剂诱惑到人的牙本质上。使用CAD–CAM系统制备了64块矩形氧化锆板（6×8.5×2.3 mm厚度），根据处理的时刻（在烧结前后）随机分为两组，根据表面处理分为四个亚组（ n = 8）：C（未经处理；对照），AO（氧化铝空气磨损），GB（玻璃珠空气磨损）和HA（氢氟酸蚀刻）。使用共聚焦激光显微镜评估样品以评估表面粗糙度和形态。对于剪切粘结强度测试，使用自粘树脂胶粘剂将研磨后的氧化锆胶粘到牙本质板上，并在通用测试机中进行测试。将数据提交至双向ANOVA和Tukey检验（p <0.05）。烧结前处理的样品的表面粗糙度始终较高（GB组中最高）。烧结后进行处理时，各亚组之间没有差异。剪切粘结强度分析表明，在烧结后进行处理时，附着力更大，其中AO，HA和GB组显示出相似的粘结强度，高于C组。因此，可以得出结论，无论进行何种处理，

Quality assured surface pre-treatment may greatly enhance adhesive interactions and, thus, the performance and durability of material joints. This holds true as well for substrates used in coating processes as for adherents introduced into bonding processes. Wettable polymeric wetting agents—shortly called polymeric interfactants—contribute to modifying surfaces and governing the properties of interphases. This is demonstrated for amphiphilic polymers directing the adsorption of graphene oxide (GO) nano-sheets from aqueous dispersion on alumina surfaces. In this contribution, contact angle measurements as well as X-ray photoelectron spectroscopy and scanning force microscopy investigations are applied for the characterization of thin films. GO is adsorbed either from a buffered dispersion on pristine aluminum oxide surfaces or on alumina modified with a few nanometers thin layer of a polymeric interfactant. Laterally extended nanoparticles and GO nano-sheets are preferentially found on interfactant layers whereas on pristine aluminum oxide smaller adsorbates dominate. The driving forces directing the GO attachment are discussed using a phenomenological model based on polymer/substrate interactions governing the sticking probabilities of GO nano-sheets with different sizes.

Durability and safety of adhesively bonded joints are of major importance in structural applications. The probability of failure of a bonded assembly after a certain period of time may be influenced by various aging effects including e.g. temperature and humidity. The correlation of results obtained from accelerated laboratory aging tests to long-term aging under service conditions often remains an unsolved challenge. In the present work, computer-based tools for non-linear regression analysis, estimation of reliability and lifetime prediction have been applied to experimental results obtained by accelerated aging of adhesively bonded shear specimens. Results obtained with an epoxy based adhesive and a hot-dipped galvanized steel as adherend are discussed. The modeling of the aging behavior is performed with combined functions referring to the EYRING as well as the PECK model which both appear appropriate for describing the experimental data. The safety prediction, based on the probability of failure as well as the safety factor β, is performed by using the EYRING model which fits the experimental data in a more conservative manner.

Water-based ink formulations containing wax, surfactant, and defoamer additives were prepared and printed on polyethylene film substrates. Standard test methods for adhesion, rub resistance, and gloss were done on the printed polyethylene films. Quantitative methods for the assessment and evaluation of the three print properties were developed. Image analyses were done to quantify adhesion and rub resistance. Quantitative measurement was done to quantify gloss. Data were analyzed using mixture design modelling and optimization. Modelling results show that adhesion and gloss are described by special cubic model equations, while rub resistance is described by a linear model equation. Contour plots and 3D surface graphs were generated showing the response surfaces of the print properties. The effects of varying the mass fractions of wax, surfactant, and defoamer on adhesion, rub resistance, and gloss were determined. It was found that increasing wax increases rub resistance, while increasing surfactant increases gloss, and increasing defoamer increases adhesion. There is dependency found between the mass fraction of wax, surfactant and defoamer with respect to the rub resistance, adhesion and gloss. Multi-objective optimization revealed that optimum adhesion, rub resistance, and gloss is obtained by a formulation containing equal mass fractions of wax and surfactant but no defoamer.

Since adhesive bonding becomes a popular and important technique for industry, much research has been conducted by many researchers even in the Asian region. The Asian Conference on Adhesion was established to meet the demand for communication, corroboration, and exchanging information among researchers on adhesion and adhesion related phenomena in the Asian region in 2005.The science committee of this conference consists of members from adhesion societies of Asian countries including China, Korea, and Japan. The first Asian conference took place in Jeju, South Korea, 2005, the second in Beijing, China, 2007, the third in Hamamatsu, Japan, 2009, the fourth in Pusan, South Korea, 2011, and the fifth in Beijing, China, 2013.This Special Issue of Applied Adhesion Science was conceived with the aim of offering to the interested readers an overview of the present research trends presented in the 6th Asian Conference on Adhesion, which took place at Tokyo Institute of Technology in Japan in June 2016. It gathers a collection of seven selected papers, written for this occasion by members of academia who joined the conference and made presentations.Asia is a region whose economy has been increasing quickly, and the industrial power is expanding over the world. The success is supported by the steady efforts of many researchers. In the Asian region, much research on adhesion has intensively been carried out. However, the results seem being not known worldwide. Therefore, this special issue also plays a role in introducing research on adhesion in the Asian region to the world.We really appreciate the efforts by the authors who contributed to the special issue because we did not have a plenty of time to prepare, review, and edit the special issue. Everything has been done within a short period.We also thank the reviewers for their precious critical evaluations of the manuscripts.Finally, we greatly appreciate the kindness of Prof. Silvio de Barros, Editor-in-Chief of Applied Adhesion Science. He has made this special issue possible, and given his advice and guidance during the work.Springer Nature remains neutral with regard to jurisdictional claims in published maps and institutional affiliations.AffiliationsDepartment of Materials Science and Engineering, School of Materials and Chemical Technology, Tokyo Institute of Technology, Tokyo, JapanToshiaki OugizawaDepartment of Biomaterial Sciences, Graduate School of Agricultural and Life Sciences, The University of Tokyo, Tokyo, JapanAkio TakemuraResearch Institute of Innovative Research, Tokyo Institute of Technology, Tokyo, JapanChiaki SatoAuthorsToshiaki OugizawaView author publicationsYou can also search for this author in PubMed Google ScholarAkio TakemuraView author publicationsYou can also search for this author in PubMed Google ScholarChiaki SatoView author publicationsYou can also search for this author in PubMed Google ScholarCorresponding authorCorrespondence to Chiaki Sato. Open Access This article is distributed under the terms of the Creative Commons Attribution 4.0 International License (http://creativecommons.org/licenses/by/4.0/), which permits unrestricted use, distribution, and reproduction in any medium, provided you give appropriate credit to the original author(s) and the source, provide a link to the Creative Commons license, and indicate if changes were made. Reprints and PermissionsCite this articleOugizawa, T., Takemura, A. & Sato, C. Editorial for the special issue for the 6th Asian Conference on Adhesion. Appl Adhes Sci 5, 13 (2017). https://doi.org/10.1186/s40563-017-0092-xDownload citationReceived: 05 June 2017Accepted: 29 June 2017Published: 06 July 2017DOI: https://doi.org/10.1186/s40563-017-0092-x

Aqueous processes yielding hybrid or composite materials are widespread in natural environments and their control is fundamental for a multiplicity of living organisms. Their design and in vitro engineering require knowledge about the spatiotemporal evolution of the interactions between the involved liquid and solid phases and, especially, the interphases governing the development of adhesion during solidification. The present study illustrates the effects of distinct proteins on the precipitation of sodium chloride encompassing the size, shape and distribution of halite crystals formed during the drying of droplets containing equally concentrated saline protein solutions. The precipitates obtained from aqueous sodium chloride formulations buffered with tris(hydroxymethyl)aminomethane (Tris) contained either bovine serum albumin (BSA), fibrinogen or collagen and were characterized with respect to their structure and composition using optical and electron microscopy as well as x-ray analysis. The acquired findings highlight that depending on the protein type present during droplet drying the halite deposits predominantly exhibit cubic or polycrystalline dendritic structures. Based on the phenomenological findings, it is suggested that the formation of the interphase between the growing salt phase and the highly viscous saline aqueous jelly phase containing protein governs not only the material transport in the liquid but also the material exchange between the solid and liquid phases.